1-(Benzyloxy)-2-methoxy-4-(2-nitroprop-1-en-1-yl)benzene

• CAS No.: 321125-48-8
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 2-methoxy-4-(2-nitroprop-1-enyl)-1-phenylmethoxybenzene
• InChI: InChI=1S/C17H17NO4/c1-13(18(19)20)10-15-8-9-16(17(11-15)21-2)22-12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key: WNVPWPSALZVHTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC(=C(C=C1)OCC2=CC=CC=C2)OC)[N+](=O)[O-]

Description

1-(Benzyloxy)-2-methoxy-4-(2-nitroprop-1-en-1-yl)benzene is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.02 g (55.0 mmol) of butylamine was added dropwise to a mixture of 12.1 g (50.0 mmol) of 4-benzyloxy-3-methoxybenzaldehyde, 5.63 g (75.0 mmol) of nitroethane and 120 ml of acetic acid and refluxed for 5 hours by heating. The reaction mixture was cooled and extracted with ethyl acetate, washed with saturated brine, dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure. The residue was subjected to silica gel column chromatography (eluent, hexane:ethyl acetate=4:1) to give 2.70 g of 1-benzyloxy-2-methoxy-4-(2-nitropropenyl)benzene.